2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide
Overview
Description
2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide, also known as DMTAZC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole-based compounds, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide is not fully understood. However, studies have shown that it exerts its pharmacological effects by modulating various signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory and immune responses. Additionally, this compound has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It also reduces the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are enzymes involved in the production of inflammatory mediators. Furthermore, this compound has been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity and yield. It exhibits potent pharmacological activities, making it a promising candidate for drug development. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its pharmacological properties. Additionally, its potential toxicity and side effects need to be further investigated.
Future Directions
There are several future directions for research on 2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide. First, further studies are needed to elucidate its mechanism of action and pharmacological properties. Second, studies are needed to investigate its potential toxicity and side effects. Third, studies are needed to investigate its potential therapeutic applications in various disease models. Fourth, the development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds. Finally, studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo, which will facilitate its development as a potential drug candidate.
Conclusion
In conclusion, this compound is a promising compound that exhibits potent pharmacological activities. It has been extensively studied for its potential therapeutic applications in various disease models. Further research is needed to elucidate its mechanism of action, pharmacological properties, and potential toxicity. The development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds. Overall, this compound has the potential to be developed as a novel drug candidate for the treatment of various diseases.
Scientific Research Applications
2,4-dimethyl-N-(1'-methyl-1,4'-bipiperidin-3-yl)-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. Studies have also shown that this compound has potent antioxidant and antitumor activities. Furthermore, this compound has been found to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2,4-dimethyl-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]-1,3-thiazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N4OS/c1-12-16(23-13(2)18-12)17(22)19-14-5-4-8-21(11-14)15-6-9-20(3)10-7-15/h14-15H,4-11H2,1-3H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNGSYQLOTWSEIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)NC2CCCN(C2)C3CCN(CC3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.